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An In-depth Technical Guide on the Core Reactions of Sodium Carbonate with Dilute Acids
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical reactions
between sodium carbonate (Na2COs) and various dilute acids. It covers the reaction
mechanisms, thermodynamics, and kinetics, and includes detailed experimental protocols for
guantitative analysis.

Core Reaction Principles

Sodium carbonate, the sodium salt of carbonic acid, is a diprotic base. Its reaction with an acid
proceeds in a stepwise manner through two distinct protonation stages. This neutralization
reaction is characterized by the formation of sodium salt, water, and the evolution of carbon
dioxide gas.[1] The overall reaction is visibly marked by effervescence as CO2z bubbles escape
the solution.[2]

Reaction with Strong Acids
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When reacting with a strong acid, such as dilute hydrochloric acid (HCI) or sulfuric acid
(H2S0a4), sodium carbonate is completely neutralized. The reaction mechanism involves two
sequential proton transfer steps.[3]

o Step 1: Formation of Bicarbonate The carbonate ion (CO32~) accepts the first proton from the
acid to form the bicarbonate ion (HCOs™).[4] Na2COs + HCI - NaHCOs + NaCl

o Step 2: Formation of Carbonic Acid and Decomposition The bicarbonate ion then accepts a
second proton, forming the unstable carbonic acid (H2COs).[4] This acid rapidly decomposes
into water and carbon dioxide gas.[1] NaHCOs + HCI — NaCl + H20 + CO2z (g)

The overall stoichiometric equation when sufficient acid is present is: Na2COs + 2HCI| — 2NaCl
+ H20 + CO2 (9)[2]

Similarly, with dilute sulfuric acid: Na2COs + H2SO4 - Na2S0a4 + H20 + CO2z ()

The reaction with strong acids is exothermic, releasing heat into the surroundings.[5][6]

Reaction with Weak Acids

The reaction with weak acids, such as acetic acid (CHsCOOH), follows the same two-step
protonation pathway. However, the equilibrium position and reaction rate can differ. The overall
reaction is:

Na2COs + 2CH3COOH - 2CHsCOONa + H20 + COz2 (g)

Unlike the reaction with strong acids, the reaction between sodium carbonate and some weak
acids, like citric acid, can be endothermic, absorbing heat from the surroundings.[7]

Quantitative Data Summary
Equilibrium Constants

The stepwise reaction is governed by the acid dissociation constants (pKa) of carbonic acid. It
is important to distinguish between the "true" pKa of the molecular species H2COs and the
"effective” pKa which accounts for the equilibrium between dissolved CO2 and H2COs in
agueous solution.[8][9] For titration purposes, the effective pKa values are most relevant.
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Parameter

Value (at 25 °C)

Description

pKaa (effective)

~6.35

Governs the equilibrium
between CO2z(aq) + H20 and
HCOs~. Relevant for the first
equivalence point.[10][11]

pKau (true, for H2COs)

~3.45-3.75

The actual acid dissociation
constant of the carbonic acid
molecule.[8][12]

pKa2

~10.33

Governs the equilibrium
between HCO3~ and CO32-.
Relevant for the second

equivalence point.[10][13]

Table 1: Acid Dissociation Constants for the Carbonate System.

Thermochemical Data

The enthalpy of neutralization (AH) varies depending on the strength of the acid used. The

reaction with a strong acid is more exothermic than with a weak acid because a weak acid

must first ionize, which is an endothermic process.[14]

. Enthalpy Change
Reaction Type Reference(s)
(AH)
Strong Acid + Strong -57 to -58 kJ/mol of )
Exothermic [15][16][17]
Base (general) H20
Naz2C0s(s) + 2HCl(agq)  -50.15 kJ/mol Exothermic [18]
Naz2COs(s) + excess
CHsCOOH(aq) +29.5 kJ/mol Endothermic [19]
(ethanoic acid)
Integral Enthalpy of )
] -26.7 kJ/mol Exothermic [7]
Solution of Na2COs(s)
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Table 2: Enthalpy Changes for Sodium Carbonate Reactions.

Experimental Protocols
Protocol 1: Titrimetric Analysis (Warder Method)

The Warder method is a double-indicator titration used to determine the concentration of
carbonate and hydroxide in a mixed sample, or simply the two equivalence points of a pure
sodium carbonate solution.[4][20]

Objective: To quantify the carbonate concentration in a solution by titration with a standardized
strong acid (e.g., 0.1 M HCI).

Materials:

e Sodium carbonate solution (analyte)

o Standardized hydrochloric acid solution (0.1 M)

e Phenolphthalein indicator solution

e Methyl orange indicator solution

o Burette, pipette (25 mL), conical flasks (250 mL)

« Distilled water

Procedure:

e Rinse and fill the burette with the standardized HCI solution. Record the initial volume.
o Pipette 25 mL of the sodium carbonate solution into a clean conical flask.
e Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

« Titrate with HCI while swirling the flask until the pink color just disappears. This is the first
endpoint (V1). This volume corresponds to the conversion of all carbonate to bicarbonate:
COs32~ + H* - HCOs™.[4]
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e Record the burette reading for Vx.
» To the same solution, add 2-3 drops of methyl orange indicator. The solution will turn yellow.

o Continue titrating with HCI until the solution turns a persistent orange-red. This is the second
endpoint (V2). This second volume of titrant corresponds to the neutralization of the
bicarbonate formed in the first step: HCOs~ + H* — H20 + CO2.[4]

e Record the final burette reading (V2).
o Repeat the titration at least twice more for concordant results.

Calculations:

The volume of HCI used for the first step is V.

The volume of HCI used for the second step is (V2 - Vi).

Theoretically, for pure sodium carbonate, V1 should be equal to (V2 - V1), meaning V2 = 2V1.

The moles of Na2COs can be calculated using the volume from the second step: Moles of
NazCOs = Molarity of HCI x (V2 - V1)

Alternatively, using the total volume: Moles of Na2COs = (Molarity of HCI x V2) / 2

Protocol 2: Calorimetric Determination of Enthalpy of
Reaction

Objective: To measure the enthalpy change for the reaction between solid sodium carbonate
and excess dilute hydrochloric acid.

Materials:
» Coffee-cup calorimeter (e.g., two nested polystyrene cups with a lid)
 Digital thermometer (+ 0.1 °C)

e Anhydrous sodium carbonate (solid)
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e Dilute hydrochloric acid (~1.0 M)
e Stirring rod or magnetic stirrer

e Weighing balance

Procedure:

» Measure a fixed volume (e.g., 50.0 mL) of the dilute HCI solution and place it into the
calorimeter.

» Allow the acid to reach thermal equilibrium and record its initial, stable temperature
(T_initial).[5]

e Accurately weigh a specific mass (e.g., ~2.0 g) of anhydrous sodium carbonate.

» Add the solid sodium carbonate to the acid in the calorimeter, replace the lid, and
immediately begin stirring to ensure complete reaction.[18]

» Monitor the temperature, recording the highest temperature reached (T_final).[5]
o Calculate the temperature change, AT =T _final - T_initial.

Calculations:

o Calculate the heat absorbed by the solution (g_soln): g_soln=m x ¢ x AT

o m = mass of the final solution (mass of acid + mass of Na2CQOs). Assume the density of the
acid solution is 1.0 g/mL.

o C = specific heat capacity of the solution (assume it's the same as water, 4.184 J/g-°C).

o Calculate the heat of reaction (g_rxn): g_rxn = -g_soln (assuming negligible heat loss to the
calorimeter).

o Calculate the moles of Na2COs reacted: moles = mass of Na2COs / molar mass of Na2COs
(105.99 g/mol)
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o Calculate the molar enthalpy of reaction (AH): AH = g_rxn / moles of Na2COs (The result will
be in J/mol; convert to kJ/mol).

Protocol 3: Determination of Reaction Rate via Gas
Evolution

Objective: To determine the initial rate of reaction by measuring the volume of CO2z evolved
over time.[21]

Materials:

Gas syringe or an inverted measuring cylinder in a trough of water.

Conical flask with a side arm connected to the gas collection apparatus.

Sodium carbonate (solid or solution)

Dilute hydrochloric acid

Stopwatch
Procedure:

e Set up the gas collection apparatus. If using an inverted cylinder, ensure it is completely filled
with water.

e Place a known mass of sodium carbonate powder (or a known volume of solution) into the
conical flask.

e Measure a specific volume of dilute HCI into a separate container (e.g., a test tube that can
be tipped over inside the flask).

» Seal the flask. Tip the flask to mix the reactants and start the stopwatch simultaneously.[22]

» Record the volume of CO2z gas collected at regular time intervals (e.g., every 15 seconds)
until the reaction ceases.

o Plot a graph of the volume of CO:2 (y-axis) against time (x-axis).
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e The initial rate of reaction is determined by calculating the gradient of the tangent to the
curve at time t=0.[21]

e The experiment can be repeated by varying the concentration of the acid or the mass of the
carbonate to determine the order of the reaction with respect to each reactant.[22]
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Caption: Stepwise protonation pathway of sodium carbonate with a strong acid.
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Caption: Experimental workflow for the Warder double-indicator titration method.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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